Cas no 33204-75-0 (Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel-)

Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel- structure
33204-75-0 structure
Product Name:Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel-
CAS No:33204-75-0
MF:C18H28O4Si4
MW:420.754528999329
CID:308897
PubChem ID:36356
Update Time:2025-04-19

Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel-
    • (6R,8S)-2,2,4,4,6,8-hexamethyl-6,8-diphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
    • 2,2,4,4,6,8-Hexamethyl-6,8-diphenylcyclotetrasiloxane, cis-
    • cis-2,2,4,4,6,8-hexamethyl-6,8-diphenyl-cyclotetrasiloxane
    • cis-2,4-Diphenyl-2,4,6,6,8,8-hexamethylcyclotetrasiloxane
    • DTXSID00186853
    • Cyclotetrasiloxane, 2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, cis-
    • CYCLOTETRASILOXANE, 2,2,4,4,6,8-HEXAMETHYL-6,8-DIPHENYL-, (6R,8S)-REL-
    • 33204-75-0
    • CYCLOTETRASILOXANE, 2,4-DIPHENYL-2,4,6,6,8,8-HEXAMETHYL-, (Z)-
    • REL-(6R,8S)-2,2,4,4,6,8-HEXAMETHYL-6,8-DIPHENYLCYCLOTETRASILOXANE
    • UNII-BI8KRU0B2J
    • BI8KRU0B2J
    • Inchi: 1S/C18H28O4Si4/c1-23(2)19-24(3,4)21-26(6,18-15-11-8-12-16-18)22-25(5,20-23)17-13-9-7-10-14-17/h7-16H,1-6H3/t25-,26+
    • InChI Key: SQMDVANNTDBLCG-WMPKNSHKSA-N
    • SMILES: [Si@@]1(C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si@@](C)(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 420.10644
  • Monoisotopic Mass: 420.10646551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92

Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel- Related Literature

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